Cas no 2171995-43-8 (adamantane-2-sulfonyl fluoride)

• Product Name: adamantane-2-sulfonyl fluoride
• CAS No: 2171995-43-8
• MF: C₁₀H₁₅FO₂S
• MW: 218.288305521011
• CID: 6323830
• PubChem ID: 139363297
• Update Time: 2025-10-29

adamantane-2-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• adamantane-2-sulfonyl fluoride
• EN300-1451350
• 2171995-43-8
• SCHEMBL21215010

• Inchi： 1S/C10H15FO2S/c11-14(12,13)10-8-2-6-1-7(4-8)5-9(10)3-6/h6-10H,1-5H2
• InChI Key： DRFFKUANTPFJDT-UHFFFAOYSA-N
• SMILES： S(C1C2CC3CC(C2)CC1C3)(=O)(=O)F

Computed Properties

• Exact Mass: 218.07767905g/mol
• Monoisotopic Mass: 218.07767905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 42.5Ų

Additional information on adamantane-2-sulfonyl fluoride

Exploring the Unique Properties and Applications of Adamantane-2-sulfonyl Fluoride (CAS No. 2171995-43-8)

In the realm of specialty chemicals, adamantane-2-sulfonyl fluoride (CAS No. 2171995-43-8) has emerged as a compound of significant interest due to its distinctive structural features and versatile reactivity. This sulfonyl fluoride derivative of adamantane combines the rigid, three-dimensional framework of the adamantane core with the highly reactive sulfonyl fluoride group, making it a valuable building block in organic synthesis and materials science. Researchers and industry professionals are increasingly exploring its potential in areas such as click chemistry, bioconjugation, and the development of advanced polymeric materials.

The adamantane moiety, known for its diamond-like structure, imparts exceptional thermal and chemical stability to the molecule. This characteristic, combined with the electrophilic nature of the sulfonyl fluoride group, allows adamantane-2-sulfonyl fluoride to participate in selective reactions under mild conditions. Recent studies highlight its utility in SuFEx (Sulfur Fluoride Exchange) click chemistry, a rapidly growing field that enables the efficient formation of stable linkages between molecules. This has sparked considerable interest among pharmaceutical researchers investigating novel drug discovery approaches and bioconjugation techniques.

From an industrial perspective, the demand for adamantane derivatives has been steadily increasing, driven by their applications in high-performance materials. The incorporation of adamantane-2-sulfonyl fluoride into polymer backbones can enhance thermal resistance and mechanical properties, making it potentially valuable for aerospace and electronics applications. Furthermore, its compatibility with various organic transformations positions it as a promising candidate for developing next-generation coatings and adhesives with improved durability.

Recent advancements in synthetic methodology have made adamantane-2-sulfonyl fluoride more accessible to researchers. Modern purification techniques and analytical methods, including NMR spectroscopy and mass spectrometry, have facilitated the characterization of this compound with unprecedented precision. These developments coincide with growing interest in fluorinated building blocks for medicinal chemistry, where the introduction of fluorine atoms can significantly alter a molecule's pharmacokinetic properties.

The unique reactivity profile of adamantane-2-sulfonyl fluoride also makes it relevant to current discussions about sustainable chemistry. Its ability to form stable bonds under mild conditions aligns with green chemistry principles by potentially reducing energy consumption and waste generation in synthetic processes. This aspect is particularly appealing to researchers investigating environmentally benign approaches to chemical synthesis.

In the context of material science, the combination of adamantane's structural rigidity and the sulfonyl fluoride's reactivity opens possibilities for creating novel porous materials. Such materials could find applications in gas storage, separation technologies, or as supports for catalytic systems. The compound's potential in these areas is currently being explored by several research groups worldwide.

Quality control and handling of adamantane-2-sulfonyl fluoride require specialized knowledge due to the reactivity of the sulfonyl fluoride group. Proper storage conditions, typically under inert atmosphere and at controlled temperatures, are essential to maintain the compound's stability. These considerations are particularly important for researchers working with this material in pharmaceutical or materials science applications.

The commercial availability of adamantane-2-sulfonyl fluoride has improved in recent years, with several specialty chemical suppliers now offering this compound in research quantities. This increased accessibility has accelerated investigations into its potential applications, particularly in the development of new synthetic methodologies and functional materials.

Looking forward, the unique combination of properties exhibited by adamantane-2-sulfonyl fluoride suggests it will continue to attract research attention. Its potential applications span multiple disciplines, from medicinal chemistry to advanced materials development, making it a compound of significant interest in both academic and industrial settings. As synthetic methods continue to evolve and new applications are discovered, this adamantane derivative is poised to play an increasingly important role in chemical research and development.